Cas no 331855-50-6 (1-(2-Bromobenzyl)-azepane)

• Product Name: 1-(2-Bromobenzyl)-azepane
• CAS No: 331855-50-6
• MF: C₁₃H₁₈BrN
• MW: 268.192722797394
• MDL: MFCD00811049
• CID: 3095333
• PubChem ID: 1235312
• Update Time: 2025-06-22

1-(2-Bromobenzyl)-azepane Chemical and Physical Properties

Names and Identifiers

• 1-(2-Bromobenzyl)-azepane
• CS-0363404
• 1-(2-bromobenzyl)azepane
• 331855-50-6
• Oprea1_594763
• 1-[(2-bromophenyl)methyl]azepane
• AG-690/11548956
• AKOS008952812

• MDL： MFCD00811049
• Inchi： 1S/C13H18BrN/c14-13-8-4-3-7-12(13)11-15-9-5-1-2-6-10-15/h3-4,7-8H,1-2,5-6,9-11H2
• InChI Key： XSKQXJQSTMJABQ-UHFFFAOYSA-N
• SMILES： BrC1C=CC=CC=1CN1CCCCCC1

Computed Properties

• Exact Mass: 267.06226Da
• Monoisotopic Mass: 267.06226Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 175
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 3.2Ų

Additional information on 1-(2-Bromobenzyl)-azepane

1-(2-Bromobenzyl)-azepane: A Comprehensive Overview

The compound 1-(2-Bromobenzyl)-azepane (CAS No. 331855-50-6) is a fascinating molecule with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its unique structure, which combines a bromobenzyl group with an azepane ring. The azepane ring, a seven-membered nitrogen-containing ring, contributes to the compound's stability and versatility. The presence of the bromine atom in the benzyl group introduces additional reactivity and functional diversity.

Recent studies have highlighted the importance of 1-(2-Bromobenzyl)-azepane in medicinal chemistry. Researchers have explored its role as a precursor in the synthesis of bioactive compounds, particularly in the development of novel drug candidates. The compound's ability to undergo various transformations, such as nucleophilic substitution and cyclization reactions, makes it a valuable building block in organic synthesis.

One of the most notable advancements involving 1-(2-Bromobenzyl)-azepane is its application in the creation of peptide mimetics. These mimetics are designed to mimic the functionality of peptides while offering improved stability and bioavailability. By incorporating this compound into peptide-like structures, scientists have achieved enhanced binding affinity to target proteins, paving the way for innovative therapeutic strategies.

The structural integrity of 1-(2-Bromobenzyl)-azepane plays a crucial role in its pharmacokinetic properties. Studies have demonstrated that the azepane ring enhances membrane permeability, which is essential for drug delivery. Additionally, the bromine atom in the benzyl group facilitates selective interactions with biological systems, making this compound highly versatile in biomedical applications.

Another area where 1-(2-Bromobenzyl)-azepane has shown promise is in materials science. Researchers have investigated its use as a monomer in polymer synthesis, leveraging its unique electronic properties to create advanced materials with tailored functionalities. The compound's ability to form stable covalent bonds has led to the development of high-performance polymers suitable for use in electronics and biotechnology.

From an environmental perspective, the synthesis and application of 1-(2-Bromobenzyl)-azepane have been optimized to minimize ecological impact. Green chemistry principles have been integrated into its production processes, ensuring that the compound is both efficient and sustainable. This approach aligns with global efforts to promote eco-friendly chemical practices.

In conclusion, 1-(2-Bromobenzyl)-azepane (CAS No. 331855-50-6) is a multifaceted compound with wide-ranging applications across various scientific disciplines. Its unique structure, reactivity, and compatibility with advanced synthetic techniques make it an invaluable tool in modern chemistry and pharmacology. As research continues to uncover new possibilities for this compound, its role in driving innovation and discovery is expected to grow significantly.